Cas no 1049730-81-5 (tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate)
Technical Introduction:
Tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate is a protected azetidine derivative featuring a tert-butoxycarbonyl (Boc) group and a methylaminomethyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and medicinal chemistry applications. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further functionalization. The azetidine scaffold offers conformational rigidity, enhancing binding affinity in drug design. Its methylaminomethyl side chain introduces nucleophilic reactivity, enabling coupling reactions or derivatization. This compound is valued for its synthetic flexibility, stability, and utility in constructing complex bioactive molecules. Proper handling under inert conditions is recommended to preserve its integrity.
![tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate structure](https://ossimg.kuujia.com/scimg/1050000/1049730-81-5x500.png)
1049730-81-5 structure
Product Name:tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate
CAS No:1049730-81-5
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD08061965
CID:1010992
PubChem ID:46840011
Update Time:2025-06-07
tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-3-((Methylamino)methyl)azetidine
- 1-Boc-3-(methylaminomethyl)azetidine
- 3-[(Methylamino)methyl]azetidine, N1-BOC protected
- 3-Methylaminomethyl-azetidine-1-carboxylic acid tert-butyl ester
- tert-butyl 3-((methylamino)methyl)azetidine-1-carboxylate
- tert-butyl 3-(methylaminomethyl)azetidine-1-carboxylate
- tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate
- 1-N-Boc-3-methylaminomethyl-azetidine
- azetidine-1-carboxylate
- 1-Boc-3-((MethylaMino)Met...
- 3-[(Methylamino)methyl]-1-Boc-azetidine
- 3-[(Methylamino)methyl]azetidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-[(methylamino)methyl]azetidine-1-carboxylate, tert-Butyl 3-[(methylamino)methyl]azetane-1-carboxylate
- tert-Butyl3-((methylamino)methyl)azetidine-1-carboxylate
- LNDGYTKISRFVOI-UHFFFAOYSA-N
- tert-butyl 3-((methylamino)methyl)
- 1-N-Boc-3-methylaminomethylazetidine
- 1-Boc-3-(methylaminomethyl)azet
- PB15960
- AMY35508
- SY096842
- 3-[(Methylamino)methyl]azetidine,n1-boc protected
- 3-(methylaminomethyl)-1-azetidinecarboxylic acid tert-butyl ester
- PS-5624
- MFCD08061965
- EN300-1877864
- 3-(methylamino)methylazetidine-1-carboxylic acid tert-butyl ester
- DTXSID30676712
- SCHEMBL2675378
- DB-059233
- A801122
- CS-0045524
- 1049730-81-5
- AKOS005258631
- J-524463
- 1-(1-Boc-3-azetidinyl)-N-methylmethanamine
- A26794
-
- MDL： MFCD08061965
- Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-8(7-12)5-11-4/h8,11H,5-7H2,1-4H3
- InChI Key： LNDGYTKISRFVOI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(CNC)C1)=O
Computed Properties
- Exact Mass: 200.15200
- Monoisotopic Mass: 200.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
- XLogP3: 0.7
Experimental Properties
- Density: 1.023
- Boiling Point: 262 ºC
- Flash Point: 112 ºC
- PSA: 41.57000
- LogP: 1.40150
tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059929-1g |
1-Boc-3-(methylaminomethyl)azetidine |
1049730-81-5 | 95% | 1g |
6745.0CNY | 2021-07-05 | |
| Alichem | A449040977-1g |
1-Boc-3-((Methylamino)methyl)azetidine |
1049730-81-5 | 95% | 1g |
$623.00 | 2023-09-04 | |
| Alichem | A449040977-5g |
1-Boc-3-((Methylamino)methyl)azetidine |
1049730-81-5 | 95% | 5g |
$1968.42 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059929-250mg |
1-Boc-3-(methylaminomethyl)azetidine |
1049730-81-5 | 95% | 250mg |
2485.0CNY | 2021-07-13 | |
| TRC | B811090-10mg |
tert-Butyl 3-((Methylamino)methyl)azetidine-1-carboxylate |
1049730-81-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B811090-50mg |
tert-Butyl 3-((Methylamino)methyl)azetidine-1-carboxylate |
1049730-81-5 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B811090-100mg |
tert-Butyl 3-((Methylamino)methyl)azetidine-1-carboxylate |
1049730-81-5 | 100mg |
$ 210.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059929-1g |
1-Boc-3-(methylaminomethyl)azetidine |
1049730-81-5 | 95% | 1g |
6745CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059929-250mg |
1-Boc-3-(methylaminomethyl)azetidine |
1049730-81-5 | 95% | 250mg |
2485CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-LU768-50mg |
1-Boc-3-((methylamino)methyl)azetidine |
1049730-81-5 | 95% | 50mg |
￥984.0 | 2022-02-28 |
tert-butyl 3-[(methylamino)methyl]azetidine-1-carboxylate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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